2,2-dichloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide

• IUPAC Name: 2,2-dichloro-N-(9-ethylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C16H14Cl2N2O/c1-2-20-13-6-4-3-5-11(13)12-9-10(7-8-14(12)20)19-16(21)15(17)18/h3-9,15H,2H2,1H3,(H,19,21)
• InChI Key: ZRSBUCQVOZURAB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C(Cl)Cl)C3=CC=CC=C31
• Molecular Formula: C16H14Cl2N2O
• Molecular Weight: 321.2 g/mol

Description

2,2-dichloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DCA and is synthesized through a specific method that involves several steps. The purpose of

Mechanism of Action

The mechanism of action of DCA is not fully understood, but it is believed to involve the inhibition of the enzyme pyruvate dehydrogenase kinase (PDK), which is involved in the regulation of glucose metabolism. By inhibiting PDK, DCA promotes the conversion of pyruvate to acetyl-CoA, which is then used in the citric acid cycle to produce energy.
Biochemical and Physiological Effects:
DCA has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial and fungal growth, and the promotion of glucose metabolism. DCA has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCA in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a promising candidate for the development of new cancer therapies. However, DCA has several limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of DCA. One area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of focus is the development of new cancer therapies based on the use of DCA. Additionally, further research is needed to fully understand the mechanism of action of DCA and its potential applications in other fields, such as material science and organic chemistry.
In conclusion, 2,2-dichloro-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a chemical compound that has significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DCA and to develop new applications based on its unique properties.

Scientific Research Applications

DCA has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic chemistry. In medicinal chemistry, DCA has been shown to exhibit antitumor activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. DCA has also been shown to have antibacterial and antifungal properties.